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Compound of Interest

Compound Name:
2-[(4-Fluorobenzyl)amino]ethanol

hydrochloride

CAS No.: 1093648-13-5

Cat. No.: B1285170

Get Quote

Executive Summary & Structural Significance[1]
2-[(4-Fluorobenzyl)amino]ethanol hydrochloride (CAS: 1093648-13-5 for the HCl salt; Free

base CAS: 22116-33-2) is a pivotal secondary amine intermediate used primarily in the

synthesis of gastroprokinetic agents, such as Mosapride.

Structurally, it bridges a lipophilic 4-fluorophenyl moiety and a hydrophilic ethanolamine tail.

This amphiphilic nature makes it a versatile building block in medicinal chemistry, particularly

for introducing the N-(4-fluorobenzyl) pharmacophore—a motif known to enhance metabolic

stability (via fluorine substitution) and receptor binding affinity in various G-protein coupled

receptor (GPCR) ligands.

Table 1: Physicochemical Profile
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Property Value / Description Source/Derivation

Molecular Formula
C₉H₁₃ClFNO (Salt) /

C₉H₁₂FNO (Base)
Stoichiometry

Molecular Weight 205.66 g/mol (HCl Salt) Calculated

Appearance
White to off-white crystalline

solid
Experimental Observation

Solubility
High: Water, Methanol, DMSO;

Low: Hexane, Toluene
Polarity/Salt nature

pKa (Calculated) ~9.2 (Secondary Amine) ACD/Labs Prediction

LogP ~1.06 (Free Base) Partition Coefficient Models

H-Bond Donors 2 (NH, OH) Structural Analysis

H-Bond Acceptors 3 (N, O, F) Structural Analysis

Synthetic Pathway & Causality
The most robust route for synthesizing high-purity 2-[(4-Fluorobenzyl)amino]ethanol is

Reductive Amination. Unlike direct alkylation (using 4-fluorobenzyl chloride), which often leads

to over-alkylation (tertiary amines) and bis-alkylation impurities, reductive amination ensures

mono-alkylation selectivity.

Reaction Mechanism
Imine Formation: Condensation of 4-fluorobenzaldehyde with ethanolamine forms a Schiff

base (imine) intermediate.

Reduction: The imine is reduced in situ (or stepwise) using a hydride source (e.g., Sodium

Borohydride, NaBH₄) to the secondary amine.

Salt Formation: Treatment with hydrochloric acid precipitates the hydrochloride salt, purifying

the product from non-basic impurities.

Visualization: Synthesis Workflow
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Figure 1: Selective reductive amination pathway preventing over-alkylation.

Detailed Experimental Protocol
Note: This protocol is designed for a 10 mmol scale. All steps must be performed in a fume

hood.

Imine Formation:

Charge a 100 mL round-bottom flask with 4-fluorobenzaldehyde (1.24 g, 10 mmol) and dry

Methanol (20 mL).

Add Ethanolamine (0.61 g, 10 mmol) dropwise over 5 minutes.

Causality: Slow addition prevents localized exotherms.

Stir at room temperature for 2 hours. Monitor by TLC (disappearance of aldehyde).

Reduction:
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Cool the solution to 0°C (ice bath).

Add Sodium Borohydride (NaBH₄) (0.38 g, 10 mmol) in small portions.

Causality: Portion-wise addition controls hydrogen gas evolution.

Allow to warm to room temperature and stir for 1 hour.

Quenching & Extraction:

Quench with water (10 mL) and evaporate methanol under reduced pressure.

Extract the aqueous residue with Dichloromethane (DCM) (3 x 15 mL).

Dry combined organics over anhydrous Na₂SO₄ and concentrate to yield the crude free

base oil.

Salt Formation (Critical Purification Step):

Dissolve the oil in minimal Isopropanol (IPA).

Add 4M HCl in Dioxane or IPA dropwise until pH ~2.

Cool to 4°C. The HCl salt will precipitate as white crystals.

Filter and wash with cold diethyl ether to remove non-polar impurities.

Structural Characterization & Validation
To ensure scientific integrity, the identity of the molecule must be validated using orthogonal

analytical techniques.

Nuclear Magnetic Resonance (NMR)
The ¹H NMR spectrum of the HCl salt in DMSO-d₆ will show distinct shifts due to protonation of

the nitrogen.

¹H NMR (400 MHz, DMSO-d₆):
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δ 9.2 ppm (br s, 2H): Ammonium protons (NH₂⁺). Broadening indicates exchangeable

protons.

δ 7.50 - 7.20 ppm (m, 4H): Aromatic protons. The fluorine substituent creates a

characteristic splitting pattern (often resembling a quartet or complex multiplet due to ¹H-

¹⁹F coupling).

δ 4.15 ppm (t, 2H): Benzylic methylene (Ar-CH₂-N). Deshielded by the aromatic ring and

the cationic nitrogen.

δ 3.70 ppm (t, 2H): O-CH₂ protons of the ethanolamine chain.

δ 3.00 ppm (t, 2H): N-CH₂ protons of the ethanolamine chain.

¹⁹F NMR:

δ -115.0 ppm (s): Single peak confirming the presence of the fluorine atom on the

aromatic ring.

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (ESI+).

Expected Peak:m/z 170.1 [M+H]⁺ (corresponding to the free base cation C₉H₁₃FNO⁺).

Interpretation: The absence of peaks at m/z 293 (bis-alkylated byproduct) confirms the

selectivity of the reductive amination.

Infrared Spectroscopy (FT-IR)
~3300-3400 cm⁻¹: Broad O-H stretch.

~2800-3000 cm⁻¹: Ammonium N-H⁺ stretches (multiple bands, often broad).

~1220 cm⁻¹: C-F stretching vibration (strong, diagnostic).

~1510 cm⁻¹: Aromatic C=C bending.
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Molecular Interactions & Pharmacophore Mapping
Understanding how this molecule interacts at a molecular level is crucial for drug development.

The structure contains three distinct interaction zones.

Interaction Logic
Fluorophenyl Tail: Lipophilic domain. The fluorine atom acts as a bioisostere for hydrogen but

blocks metabolic oxidation at the para position. It also engages in weak multipolar

interactions with protein hydrophobic pockets.

Ammonium Linker: Under physiological pH, the secondary amine is protonated. This

provides a critical ionic interaction point (salt bridge) with aspartate or glutamate residues in

receptor binding sites.

Hydroxyethyl Head: Hydrophilic domain. Acts as a hydrogen bond donor/acceptor, improving

water solubility and allowing specific H-bond anchoring.

Visualization: Interaction Potential
Fluorophenyl Group

Lipophilic/Metabolic Shield

Secondary Amine (NH2+)

Ionic Interaction/Salt Bridge

Hydrophobic Pocket
(e.g., GPCR TM region)

Van der Waals / Pi-Stacking

Hydroxyl Group (OH)

H-Bond Donor/Acceptor

Asp/Glu Residue
(Anionic)

Ionic Bond (+/-)

Solvation/H-Bond Network

H-Bonding
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Figure 2: Pharmacophore map highlighting the three functional domains of the molecule.

Stability & Handling
Hygroscopicity: As a hydrochloride salt with a free hydroxyl group, the compound is

moderately hygroscopic.

Protocol: Store in a desiccator or under inert atmosphere (Argon/Nitrogen).

Thermal Stability: Generally stable up to its melting point. Avoid prolonged exposure to

temperatures >40°C during storage to prevent slow oxidation or discoloration.

Safety: The free base is a skin irritant. The salt form reduces volatility but should still be

handled with gloves and eye protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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